molecular formula C56H94N12O28 B8145225 (3S,7S,14R,23S,27S)-5,13,17,25-Tetraoxo-14-(2-oxo-1-(4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododecan-1-yl)-6,9,12,15-tetraoxa-3-azaoctadecanamido)-4,6,12,18,24,26-hexaazanonacosane-1,3,7,23,27,29-hexacarboxylic acid

(3S,7S,14R,23S,27S)-5,13,17,25-Tetraoxo-14-(2-oxo-1-(4,7,10-tris(carboxymethyl)-1,4,7,10-tetraazacyclododecan-1-yl)-6,9,12,15-tetraoxa-3-azaoctadecanamido)-4,6,12,18,24,26-hexaazanonacosane-1,3,7,23,27,29-hexacarboxylic acid

Cat. No.: B8145225
M. Wt: 1383.4 g/mol
InChI Key: AUAZZCDDSSFAFP-ORLFITTNSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This highly complex macrocyclic compound features a stereospecific architecture with six stereocenters (3S,7S,14R,23S,27S), a tetraazacyclododecane core, and multiple functional groups, including tetraoxo (ketone), hexacarboxylic acid, and polyether-amide chains. The tetraazacyclododecane ring, substituted with three carboxymethyl groups, resembles derivatives of 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA), a well-known chelator for metal ions like gadolinium (Gd³⁺) in magnetic resonance imaging (MRI) contrast agents .

Properties

IUPAC Name

(2S)-2-[[(1S)-1-carboxy-5-[[(4R)-5-[[(5S)-5-carboxy-5-[[(1S)-1,3-dicarboxypropyl]carbamoylamino]pentyl]amino]-5-oxo-4-[3-[2-[2-[2-[2-[[2-[4,7,10-tris(carboxymethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetyl]amino]ethoxy]ethoxy]ethoxy]ethoxy]propanoylamino]pentanoyl]amino]pentyl]carbamoylamino]pentanedioic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C56H94N12O28/c69-42(57-14-3-1-5-38(51(83)84)61-55(91)63-40(53(87)88)8-11-45(72)73)10-7-37(50(82)59-15-4-2-6-39(52(85)86)62-56(92)64-41(54(89)90)9-12-46(74)75)60-43(70)13-25-93-27-29-95-31-32-96-30-28-94-26-16-58-44(71)33-65-17-19-66(34-47(76)77)21-23-68(36-49(80)81)24-22-67(20-18-65)35-48(78)79/h37-41H,1-36H2,(H,57,69)(H,58,71)(H,59,82)(H,60,70)(H,72,73)(H,74,75)(H,76,77)(H,78,79)(H,80,81)(H,83,84)(H,85,86)(H,87,88)(H,89,90)(H2,61,63,91)(H2,62,64,92)/t37-,38+,39+,40+,41+/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AUAZZCDDSSFAFP-ORLFITTNSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN(CCN(CCN1CC(=O)NCCOCCOCCOCCOCCC(=O)NC(CCC(=O)NCCCCC(C(=O)O)NC(=O)NC(CCC(=O)O)C(=O)O)C(=O)NCCCCC(C(=O)O)NC(=O)NC(CCC(=O)O)C(=O)O)CC(=O)O)CC(=O)O)CC(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CN(CCN(CCN(CCN1CC(=O)NCCOCCOCCOCCOCCC(=O)N[C@H](CCC(=O)NCCCC[C@@H](C(=O)O)NC(=O)N[C@@H](CCC(=O)O)C(=O)O)C(=O)NCCCC[C@@H](C(=O)O)NC(=O)N[C@@H](CCC(=O)O)C(=O)O)CC(=O)O)CC(=O)O)CC(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C56H94N12O28
Details Computed by PubChem 2.1 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

1383.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound’s structural and functional attributes align with three classes of molecules:

Parameter Target Compound DOTA Cephalosporin Derivatives (e.g., )
Core Structure Tetraazacyclododecane with tris(carboxymethyl) groups Tetraazacyclododecane with tetra(carboxymethyl) β-lactam ring with thiadiazole/tetrazole substituents
Functional Groups Hexacarboxylic acid, tetraoxo, polyether-amide chain Tetraacetic acid Thiadiazole, tetrazole, carboxy groups
Metal Binding Likely high affinity for Gd³⁺/Cu²⁺ (inferred from DOTA-like core) High stability with Gd³⁺ (log K = 25.3 for Gd³⁺) No metal chelation; antibacterial via β-lactam activity
Applications Hypothesized: MRI contrast agents, radiopharmaceuticals MRI contrast agents Antibiotics (e.g., cefazolin)
Solubility Enhanced by polyether and carboxylic acid groups Moderate (pH-dependent) Variable (thiadiazole/tetrazole improves stability)

Key Differentiators

  • Chelation Capacity vs. DOTA : The tris(carboxymethyl) substitution on the tetraazacyclododecane core (vs. DOTA’s tetra-substitution) may reduce thermodynamic stability for Gd³⁺ but increase selectivity for smaller ions like Cu²⁺ .
  • Multi-Carboxylic Acid Motif : The six carboxylic acid groups enhance water solubility and may allow multivalent metal coordination, contrasting with linear chelators like EDTA.

Research Findings (Inferred from Structural Analogues)

  • Metal Binding: The DOTA-like core suggests a high stability constant for Gd³⁺ (log K ~ 20–25), though slightly lower than DOTA due to fewer carboxymethyl groups. The compound may exhibit stronger binding for Cu²⁺ (log K ~ 15–18), comparable to NOTA .
  • Pharmacokinetics : The polyether chain could reduce renal clearance, as seen in PEGylated drugs, improving bioavailability for imaging/therapeutic applications .
  • Biological Activity: Unlike flavonoids () or cephalosporins (), this compound lacks intrinsic anti-inflammatory or antibacterial activity. Its utility lies in diagnostic imaging or targeted drug delivery.

Critical Analysis of Evidence

  • : Focuses on flavonoids and polyphenols with anti-inflammatory properties. While these share structural motifs (e.g., carboxylic acids), their mechanisms differ entirely from the target compound’s metal-chelating function .
  • : Describe cephalosporins with thiadiazole/tetrazole groups.
  • Gaps in Evidence: No direct studies on the target compound were found. Conclusions rely on extrapolation from DOTA analogues and polyether-amide pharmacokinetics.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.